Cas no 74101-20-5 (1H-Pyrazol-5-amine,3-(4-chlorophenyl)-1-[4-(4-chlorophenyl)-2-thiazolyl]-)

• Product Name: 1H-Pyrazol-5-amine,3-(4-chlorophenyl)-1-[4-(4-chlorophenyl)-2-thiazolyl]-
• CAS No: 74101-20-5
• MF: C₁₈H₁₂Cl₂N₄S
• MW: 387.2856798172
• CID: 577521
• PubChem ID: 3057627
• Update Time: 2025-04-19

1H-Pyrazol-5-amine,3-(4-chlorophenyl)-1-[4-(4-chlorophenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,3-(4-chlorophenyl)-1-[4-(4-chlorophenyl)-2-thiazolyl]-
• 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(4-(4-chlorophenyl)-2-thiazol yl)-
• 5-(4-chlorophenyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]pyrazol-3-amine
• 3-(4-Chlorophenyl)-1-(4-(4-chlorophenyl)-2-thiazolyl)-1H-pyrazol-5-amine
• 3-(4-chlorophenyl)-1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-amine
• 5-(4-chloro-phenyl)-2-[4-(4-chloro-phenyl)-thiazol-2-yl]-2H-pyrazol-3-ylamine
• AC1MHTUE
• BRN 1164501
• KB-95201
• LS-127835
• TOS-BB-1014
• 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-(4-(4-chlorophenyl)-2-thiazolyl)-
• NSC-789056
• 74101-20-5
• 1H-PYRAZOL-5-AMINE,3-(4-CHLOROPHENYL)-1-(4-(4-CHLOROPHENYL)-2-THIAZOL YL)-
• DTXSID30225022
• AKOS015959558
• NSC789056

• Inchi： 1S/C18H12Cl2N4S/c19-13-5-1-11(2-6-13)15-9-17(21)24(23-15)18-22-16(10-25-18)12-3-7-14(20)8-4-12/h1-10H,21H2
• InChI Key： SCGGUFVVJWQGPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(N)N(C2=NC(=CS2)C2C=CC(=CC=2)Cl)N=1

Computed Properties

• Exact Mass: 386.0159730g/mol
• Monoisotopic Mass: 386.0159730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 644.7°C at 760 mmHg
• Flash Point: 343.7°C
• Refractive Index: 1.74